2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine

• IUPAC Name: 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-1,3,5-oxadiazine
• InChI: InChI=1S/C13H16F6N4O3/c14-12(15,16)11(13(17,18)19)20-9(22-1-5-24-6-2-22)26-10(21-11)23-3-7-25-8-4-23/h1-8H2
• InChI Key: LNWDXUZPVTTWBZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(N=C(O2)N3CCOCC3)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C13H16F6N4O3
• Molecular Weight: 390.28 g/mol

Description

2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine, also known as DTT, is a heterocyclic organic compound that has been widely used in scientific research due to its unique chemical properties. DTT is a potent reducing agent that is commonly used to break disulfide bonds in proteins, which makes it an important tool for studying protein structure and function.

Mechanism of Action

2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine works by donating electrons to disulfide bonds in proteins, which breaks the bond and forms two sulfhydryl (-SH) groups. This process is known as reduction and is reversible. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is a strong reducing agent because it has a high affinity for electrons and can donate them easily to disulfide bonds.
Biochemical and Physiological Effects
2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine can induce apoptosis (programmed cell death) in cancer cells by activating the caspase-3 pathway. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine has been shown to protect against oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine in lab experiments is its potency as a reducing agent. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is able to break disulfide bonds in proteins quickly and efficiently, which makes it a valuable tool for studying protein structure and function. Another advantage of 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is its stability. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is relatively stable in solution and can be stored for long periods of time without losing its reducing activity.
One of the main limitations of using 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine in lab experiments is its potential to interfere with downstream assays. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine can react with certain reagents used in downstream assays, such as iodoacetamide, which can lead to false results. In addition, 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine. One area of interest is the development of new reducing agents that are more specific for certain types of disulfide bonds. Another area of interest is the development of 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine analogs that have improved stability and reduced toxicity. In addition, there is a need for more research into the physiological effects of 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine, particularly in vivo studies that can help to elucidate its potential therapeutic applications. Overall, 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is a valuable tool for scientific research that has many potential applications in the future.

Synthesis Methods

2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine can be synthesized through a multistep process involving the reaction of 2,6-dichloro-4-trifluoromethyl-1,3,5-oxadiazine with morpholine in the presence of a base. The resulting intermediate is then treated with sodium borohydride to yield 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine. This synthesis method has been well-established in the literature and has been used to produce 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine in large quantities for scientific research.

Scientific Research Applications

2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine has a wide range of applications in scientific research, particularly in the field of biochemistry. As mentioned earlier, 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is a potent reducing agent that can break disulfide bonds in proteins. This property makes it a valuable tool for studying protein structure and function. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is commonly used to reduce disulfide bonds in proteins prior to analysis by SDS-PAGE, a technique used to separate proteins based on their size. 2,6-dimorpholin-4-yl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is also used in protein crystallization experiments to reduce disulfide bonds and improve crystal quality.